Cas no 477550-86-0 (N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477550-86-0
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5762744
• PubChem ID: 4064784
• Update Time: 2025-06-03

N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• AB00672788-01
• Oprea1_506450
• Z29052962
• F0882-0062
• N-(4-mesitylthiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• AKOS001235147
• 477550-86-0
• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-

• Inchi： 1S/C21H20N2O3S/c1-12-8-13(2)19(14(3)9-12)16-11-27-21(22-16)23-20(24)15-4-5-17-18(10-15)26-7-6-25-17/h4-5,8-11H,6-7H2,1-3H3,(H,22,23,24)
• InChI Key： NHPGTVKLQNPJAK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC3=C(C=2)OCCO3)=O)=NC(=C1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 380.11946368g/mol
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• pka: 6.87±0.70(Predicted)

Additional information on N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Comprehensive Analysis of N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-86-0)

The compound N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-86-0) is a specialized organic molecule with a unique structural framework combining a thiazole ring and a benzodioxine moiety. This hybrid structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactive properties. Researchers are particularly intrigued by its molecular interactions with biological targets, which could pave the way for novel therapeutic applications.

In recent years, the demand for heterocyclic compounds like 477550-86-0 has surged, driven by their versatility in drug discovery. The thiazole component is known for its role in enzyme inhibition, while the benzodioxine segment contributes to metabolic stability. This dual functionality makes the compound a promising candidate for addressing oxidative stress-related conditions, a hot topic in modern medicine. Users searching for "thiazole derivatives for drug development" or "benzodioxine-based bioactive molecules" will find this compound highly relevant.

The synthesis of N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves multi-step organic reactions, including condensation and cyclization techniques. Its CAS registry number 477550-86-0 ensures precise identification in chemical databases, a critical feature for researchers compiling structure-activity relationship (SAR) data. The compound's logP value and hydrogen bonding capacity are frequently discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From an industrial perspective, this molecule aligns with the growing trend toward green chemistry. Its modular structure allows for atom-efficient modifications, reducing waste in production—a key concern for environmentally conscious manufacturers. Queries such as "sustainable synthesis of thiazole-carboxamides" reflect this intersection of chemistry and sustainability. Additionally, computational chemists are leveraging AI-driven molecular modeling to predict its binding affinities, a technique dominating recent scientific literature.

Quality control protocols for CAS 477550-86-0 emphasize HPLC purity analysis and spectroscopic characterization (NMR, MS). These methods ensure batch-to-batch consistency, vital for reproducibility in biological assays. The compound's thermal stability and solubility profile are also critical parameters for formulation scientists exploring its drug delivery potential—another trending subject in pharmaceutical forums.

In conclusion, N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide represents a compelling case study in medicinal chemistry innovation. Its structural elegance and functional adaptability position it at the forefront of discussions about next-generation small molecule therapeutics. As research progresses, this compound may unlock answers to pressing questions about target selectivity and polypharmacology, making it a watchlist molecule for 2024.